Cas no 95972-36-4 (ethyl 4-hydroxy-2-methylidenebutanoate)

• Product Name: ethyl 4-hydroxy-2-methylidenebutanoate
• CAS No: 95972-36-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD29987332
• CID: 5249378
• Update Time: 2025-10-30

ethyl 4-hydroxy-2-methylidenebutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-hydroxy-2-methylene-, ethyl ester
• ethyl 4-hydroxy-2-methylidenebutanoate

• MDL： MFCD29987332
• Inchi： 1S/C7H12O3/c1-3-10-7(9)6(2)4-5-8/h8H,2-5H2,1H3
• InChI Key： QVBBPORIKBEKLW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=C)CCO

Additional information on ethyl 4-hydroxy-2-methylidenebutanoate

Ethyl 4-Hydroxy-2-Methylidenebutanoate (CAS No. 95972-36-4): A Versatile Ester in Modern Chemistry and Industry

In the realm of organic chemistry, ethyl 4-hydroxy-2-methylidenebutanoate (CAS No. 95972-36-4) stands out as a multifunctional ester with significant applications across pharmaceuticals, fragrances, and specialty chemicals. This compound, characterized by its hydroxy and methylidene functional groups, has garnered attention for its unique reactivity and potential in synthetic pathways. Its molecular structure, combining an ethyl ester with a hydroxylated butenoate backbone, makes it a valuable intermediate in organic synthesis.

The growing interest in sustainable chemistry and green synthesis has propelled research into compounds like ethyl 4-hydroxy-2-methylidenebutanoate. Researchers are exploring its role in biocatalysis and enzymatic transformations, aligning with the global shift toward eco-friendly manufacturing. Questions such as *"How is ethyl 4-hydroxy-2-methylidenebutanoate used in drug development?"* or *"What are the industrial applications of CAS 95972-36-4?"* reflect the compound's relevance in contemporary scientific discourse.

From a structural perspective, the ethyl ester moiety enhances the compound's solubility in organic solvents, while the hydroxy group offers a site for further functionalization. This duality enables its use in constructing complex molecules, such as flavorants and pharmaceutical intermediates. For instance, it serves as a precursor in the synthesis of gamma-lactones, which are pivotal in fragrance formulations. The methylidene group further contributes to its reactivity, facilitating Michael additions and other conjugate reactions.

In the context of user-searched trends, queries like *"CAS 95972-36-4 safety data"* or *"ethyl 4-hydroxy-2-methylidenebutanoate suppliers"* highlight the compound's commercial and regulatory significance. While not classified as hazardous, proper handling protocols are essential, as with any laboratory chemical. Its stability under controlled conditions makes it a reliable choice for industrial-scale production.

Innovations in catalysis have also spotlighted ethyl 4-hydroxy-2-methylidenebutanoate. Recent studies investigate its role in asymmetric synthesis, particularly in generating chiral building blocks for APIs (Active Pharmaceutical Ingredients). This aligns with the pharmaceutical industry's demand for stereoselective methodologies to reduce waste and improve efficiency.

Beyond academia, the compound's utility extends to cosmetic chemistry, where its derivatives contribute to skin-conditioning agents. Searches for *"natural-derived esters in cosmetics"* often intersect with discussions about this ester's mild yet effective properties. Its compatibility with biobased solvents further enhances its appeal in clean-label formulations.

To summarize, ethyl 4-hydroxy-2-methylidenebutanoate (CAS No. 95972-36-4) exemplifies the intersection of innovation and practical application. Whether in drug discovery, sustainable manufacturing, or consumer goods, its versatility ensures its continued prominence in chemical research. As industries prioritize green chemistry, this compound's role is poised to expand, answering the call for safer, more efficient synthetic tools.